Cas no 7537-07-7 ((2-chloro-3,4-dimethoxyphenyl)acetonitrile)

• Product Name: (2-chloro-3,4-dimethoxyphenyl)acetonitrile
• CAS No: 7537-07-7
• MF: C₁₀H₁₀ClNO₂
• MW: 211.644901752472
• MDL: MFCD13516980
• CID: 981742
• PubChem ID: 82037
• Update Time: 2025-04-19

(2-chloro-3,4-dimethoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• (2-chloro-3,4-dimethoxyphenyl)acetonitrile
• 7537-07-7
• EN300-52010
• F88145
• AM806911
• EINECS 231-407-3
• MFCD13516980
• DTXSID10226335
• AS-9734
• Z733970170
• AKOS022650587
• NS00047088
• 2-(2-chloro-3,4-dimethoxyphenyl)acetonitrile
• OHKWPKQYDBARHV-UHFFFAOYSA-N
• DB-354685

• MDL： MFCD13516980
• Inchi： 1S/C10H10ClNO2/c1-13-8-4-3-7(5-6-12)9(11)10(8)14-2/h3-4H,5H2,1-2H3
• InChI Key： OHKWPKQYDBARHV-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1CC#N)OC)OC

Computed Properties

• Exact Mass: 211.0401
• Monoisotopic Mass: 211.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes